Cas no 1806642-85-2 (2-(2-Carboxyethyl)-3-(methylthio)mandelic acid)

• Product Name: 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid
• CAS No: 1806642-85-2
• MF: C₁₂H₁₄O₅S
• MW: 270.301562786102
• CID: 4940093
• Update Time: 2025-10-30

2-(2-Carboxyethyl)-3-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid

• Inchi： 1S/C12H14O5S/c1-18-9-4-2-3-8(11(15)12(16)17)7(9)5-6-10(13)14/h2-4,11,15H,5-6H2,1H3,(H,13,14)(H,16,17)
• InChI Key： OAIIKMNOHQGHII-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(C(=O)O)O)=C1CCC(=O)O

Computed Properties

• Exact Mass: 270.05619472 g/mol
• Monoisotopic Mass: 270.05619472 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.30
• XLogP3: 1.1
• Topological Polar Surface Area: 120

Additional information on 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid

Recent Advances in the Study of 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid (CAS: 1806642-85-2)

2-(2-Carboxyethyl)-3-(methylthio)mandelic acid (CAS: 1806642-85-2) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid involves a series of complex chemical reactions, including carboxylation and thioetherification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its stability under various physiological conditions, which is crucial for its potential use as a drug candidate. The compound's unique structure, featuring both carboxyl and thioether functional groups, suggests its potential role in modulating biological pathways.

In vitro and in vivo studies have demonstrated that 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid exhibits notable bioactivity, particularly in the context of inflammation and oxidative stress. Preliminary data indicate that this compound may act as a potent antioxidant, scavenging free radicals and reducing oxidative damage in cellular models. Additionally, its anti-inflammatory properties have been investigated in animal models of chronic inflammation, where it showed significant efficacy in reducing pro-inflammatory cytokine levels. These findings suggest its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the molecular mechanisms underlying the bioactivity of 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid. Studies have identified its interaction with key signaling pathways, including the NF-κB and Nrf2 pathways, which are central to inflammation and oxidative stress responses. By modulating these pathways, the compound may exert its therapeutic effects. Additionally, computational modeling and molecular docking studies have provided insights into its binding affinity for specific protein targets, further supporting its potential as a drug candidate.

Despite these promising findings, several challenges remain in the development of 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. Current research is also focusing on optimizing the compound's structure to enhance its efficacy and reduce any adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this compound through the drug development pipeline.

In conclusion, 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable compound for exploring new therapeutic avenues. Continued research efforts will be crucial to fully understand its potential and overcome the challenges associated with its development. This brief highlights the importance of interdisciplinary collaboration in advancing the study of novel compounds like 2-(2-Carboxyethyl)-3-(methylthio)mandelic acid.